Cas no 6159-35-9 (2-methylhexan-1-aminium chloride)

2-methylhexan-1-aminium chloride structure
6159-35-9 structure
Product Name:2-methylhexan-1-aminium chloride
CAS No:6159-35-9
MF:C7H18ClN
MW:151.67752122879
MDL:MFCD01723092
CID:1629666
Update Time:2024-09-11

2-methylhexan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

    • 2-methylhexan-1-aminium chloride
    • 1-hexanamine, 2-methyl-, hydrochloride (1:1)
    • 2-Methylhexan-1-amine hydrochloride (1:1)
    • 2-methylhexylazanium,chloride
    • MDL: MFCD01723092
    • Inchi: 1S/C7H17N.ClH/c1-3-4-5-6-7(2)8;/h7H,3-6,8H2,1-2H3;1H
    • InChI Key: JOPQZCZKKFHRNT-UHFFFAOYSA-N
    • SMILES: CC(N)CCCCC.[H]Cl

Computed Properties

  • Exact Mass: 132.972
  • Monoisotopic Mass: 115.1361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 43.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26

Experimental Properties

  • Boiling Point: 144.7°C at 760 mmHg
  • Flash Point: 41.5°C
  • PSA: 22.3

2-methylhexan-1-aminium chloride Pricemore >>

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